Cas no 2097954-72-6 (1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride)

• Product Name: 1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride
• CAS No: 2097954-72-6
• MF: C₁₄H₂₄Cl₂N₂OS
• MW: 339.324160575867
• CID: 5043232
• Update Time: 2025-10-30

1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride
• 1-[oxan-4-yl(thiophen-3-yl)methyl]piperazine;dihydrochloride
• 1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride

• Inchi： 1S/C14H22N2OS.2ClH/c1-8-17-9-2-12(1)14(13-3-10-18-11-13)16-6-4-15-5-7-16;;/h3,10-12,14-15H,1-2,4-9H2;2*1H
• InChI Key： OZTYBFFXAFXXEW-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC(=C1)C(C1CCOCC1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 52.7

Additional information on 1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride

Comprehensive Overview of 1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride (CAS No. 2097954-72-6)

1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride (CAS No. 2097954-72-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperazine derivative is characterized by its unique structural features, including a tetrahydro-2H-pyran-4-yl group and a thiophen-3-yl moiety, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a building block for drug discovery and its role in modulating central nervous system (CNS) targets.

The compound's molecular structure, featuring a piperazine core and a thiophene ring, makes it a versatile intermediate in medicinal chemistry. Its dihydrochloride salt form enhances solubility, which is critical for in vitro and in vivo studies. Recent trends in drug development highlight the importance of such heterocyclic compounds, as they often exhibit improved pharmacokinetic properties. This aligns with the growing demand for small molecule therapeutics targeting G-protein-coupled receptors (GPCRs) and other CNS-related pathways.

In the context of current research hotspots, 1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride is being explored for its potential in neuropharmacology. Questions frequently searched by users include: "What are the applications of piperazine derivatives in drug discovery?" and "How do thiophene-containing compounds interact with biological targets?" These inquiries reflect the compound's relevance in structure-activity relationship (SAR) studies and its potential as a lead compound for novel therapeutics.

The synthesis of 1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride involves multi-step organic reactions, often starting from tetrahydro-2H-pyran-4-carbaldehyde and 3-thiophenecarboxaldehyde. Its purity and stability are critical for reproducibility in research, which is why advanced analytical techniques like HPLC and NMR spectroscopy are employed for characterization. This aligns with the industry's focus on high-quality chemical standards and reproducible synthetic protocols.

From an SEO perspective, keywords such as "piperazine dihydrochloride synthesis", "thiophene-based medicinal chemistry", and "CAS 2097954-72-6 applications" are frequently searched by researchers and industry professionals. The compound's potential in neurodegenerative disease research and psychiatric drug development further amplifies its importance. As the pharmaceutical industry shifts toward precision medicine, compounds like this are pivotal in designing targeted therapies with minimal side effects.

In summary, 1-((Tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methyl)piperazine dihydrochloride represents a promising candidate in modern drug discovery. Its structural complexity and functional groups make it a valuable tool for exploring new pharmacological mechanisms. With ongoing advancements in computational chemistry and high-throughput screening, this compound is likely to remain a focal point in innovative therapeutic development.